molecular formula C24H23NO B585863 N-Isopentyl-3-(1-naphthoyl)indole-d11 (JWH 018 isomer) CAS No. 1346601-38-4

N-Isopentyl-3-(1-naphthoyl)indole-d11 (JWH 018 isomer)

Cat. No. B585863
CAS RN: 1346601-38-4
M. Wt: 352.521
InChI Key: BBNUROBSKAJPGN-HBCQLTFXSA-N
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Description

N-Isopentyl-3-(1-naphthoyl)indole-d11 (JWH 018 isomer), also known as N-Isopentyl-3-(1-naphthoyl)indole-d11 (JWH 018 isomer), is a useful research compound. Its molecular formula is C24H23NO and its molecular weight is 352.521. The purity is usually 95%.
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properties

CAS RN

1346601-38-4

Product Name

N-Isopentyl-3-(1-naphthoyl)indole-d11 (JWH 018 isomer)

Molecular Formula

C24H23NO

Molecular Weight

352.521

IUPAC Name

naphthalen-1-yl-[1-[1,1,2,2,3,4,4,4-octadeuterio-3-(trideuteriomethyl)butyl]indol-3-yl]methanone

InChI

InChI=1S/C24H23NO/c1-17(2)14-15-25-16-22(20-11-5-6-13-23(20)25)24(26)21-12-7-9-18-8-3-4-10-19(18)21/h3-13,16-17H,14-15H2,1-2H3/i1D3,2D3,14D2,15D2,17D

InChI Key

BBNUROBSKAJPGN-HBCQLTFXSA-N

SMILES

CC(C)CCN1C=C(C2=CC=CC=C21)C(=O)C3=CC=CC4=CC=CC=C43

synonyms

N-(3-Methylbutyl-d11)-3-(1-naphthoyl)indole; 

Origin of Product

United States

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